Cas no 6937-09-3 (2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide)

2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide structure
6937-09-3 structure
Product Name:2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide
CAS No:6937-09-3
MF:C9H19BrN2S
MW:267.229560136795
CID:973562
PubChem ID:54609121
Update Time:2025-04-19

2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-butylsulfanyl-4,5,6,7-tetrahydro-1h-1,3-diazepine;hydrobromide
    • NSC40155; NSC-40155;
    • 2-(Butylsulfanyl)-4,5,6,7-tetrahydro-1H-1,3-diazepine--hydrogen bromide (1/1)
    • 6937-09-3
    • DTXSID80714810
    • NSC-40155
    • NSC40155
    • Inchi: 1S/C9H18N2S.BrH/c1-2-3-8-12-9-10-6-4-5-7-11-9;/h2-8H2,1H3,(H,10,11);1H
    • InChI Key: VTVOBTZZJILUHW-UHFFFAOYSA-N
    • SMILES: Br.S(CCCC)C1=NCCCCN1

Computed Properties

  • Exact Mass: 186.11924
  • Monoisotopic Mass: 266.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • Density: 1.08
  • Boiling Point: 281.4°C at 760 mmHg
  • Flash Point: 124°C
  • Refractive Index: 1.555
  • PSA: 24.39
  • LogP: 2.98160
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